Cas no 24600-88-2 (1H-Pyrazol-3-amine,1-(4-aminophenyl)-4,5-dihydro-, hydrochloride (1:2))

• Product Name: 1H-Pyrazol-3-amine,1-(4-aminophenyl)-4,5-dihydro-, hydrochloride (1:2)
• CAS No: 24600-88-2
• MF: C₉H₁₄Cl₂N₄
• MW: 249.1402592659
• CID: 285774
• PubChem ID: 3015186
• Update Time: 2025-04-19

1H-Pyrazol-3-amine,1-(4-aminophenyl)-4,5-dihydro-, hydrochloride (1:2) Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-3-amine,1-(4-aminophenyl)-4,5-dihydro-, hydrochloride (1:2)
• 1-(4-Aminophenyl)-4,5-dihydro-1H-pyrazol-3-amine dihydrochloride
• 2-(4-aminophenyl)-3,4-dihydropyrazol-5-amine,dihydrochloride
• NS00049375
• BIM-0004728.P001
• 24600-88-2
• 2-(4-aminophenyl)-3,4-dihydropyrazol-5-amine;dihydrochloride
• EINECS 246-346-8
• DTXSID50179351

• Inchi： 1S/C9H12N4.2ClH/c10-7-1-3-8(4-2-7)13-6-5-9(11)12-13;;/h1-4H,5-6,10H2,(H2,11,12);2*1H
• InChI Key： WJQBNIDQVKPEGS-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C2C=CC(=CC=2)N)CCC(N)=N1

Computed Properties

• Exact Mass: 248.05982
• Monoisotopic Mass: 248.059552
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 206
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.6

Experimental Properties

• Boiling Point: 390.1°C at 760 mmHg
• Flash Point: 189.7°C
• PSA: 67.64